Cas no 146408-54-0 (4,6,7,8-tetrahydro-4-methyl-2,5(1H,3H)-Quinolinedione)

• Product name: 4,6,7,8-tetrahydro-4-methyl-2,5(1H,3H)-Quinolinedione
• CAS No: 146408-54-0
• MF: C₁₀H₁₃NO₂
• MW: 179.21572
• CID: 1106309
• PubChem ID: 71346029

4,6,7,8-tetrahydro-4-methyl-2,5(1H,3H)-Quinolinedione Chemical and Physical Properties

Names and Identifiers

• 4,6,7,8-tetrahydro-4-methyl-2,5(1H,3H)-Quinolinedione
• 4-methyl-1,3,4,6,7,8-hexahydroquinoline-2,5-dione
• DTXSID80772233
• 146408-54-0
• 4-Methyl-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione

• Inchi： InChI=1S/C10H13NO2/c1-6-5-9(13)11-7-3-2-4-8(12)10(6)7/h6H,2-5H2,1H3,(H,11,13)
• InChI Key： SKXCGDZTMKBLJO-UHFFFAOYSA-N
• SMILES： CC1CC(=O)NC2=C1C(=O)CCC2

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 0.1